Cas no 2227199-03-1 (Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate)

• Product name: Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
• CAS No: 2227199-03-1
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD31696012
• CID: 5066141
• PubChem ID: 135392193

Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
• (3R)-1-Boc-3-hydroxy-2,2-dimethyl-azetidine
• tert-butyl (3R)-3-hydroxy-2,2-dimethylazetidine-1-carboxylate
• tert-butyl(3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
• MFCD31696012
• 2227199-03-1
• CS-0184929
• P18041
• SCHEMBL25219495
• AS-84786
• Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate

• MDL： MFCD31696012
• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(13)11-6-7(12)10(11,4)5/h7,12H,6H2,1-5H3/t7-/m1/s1
• InChI Key： WDNPDFRFBLSJBI-SSDOTTSWSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate (CAS No. 2227199-03-1)

Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate (CAS No. 2227199-03-1) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its tert-butyl and hydroxy functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique 2,2-dimethyl-azetidine scaffold contributes to its stability and reactivity, making it a valuable building block for drug discovery and fine chemical applications.

The structural features of Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate include a stereogenic center at the 3R position, which is critical for enantioselective synthesis. Researchers often explore its potential in asymmetric catalysis and chiral auxiliary applications. Recent trends in green chemistry have also highlighted its role in sustainable synthesis, aligning with the growing demand for eco-friendly and atom-efficient processes. The compound’s carboxylate moiety further enhances its utility in peptide coupling and protecting group strategies.

In the context of drug development, Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate has been investigated for its potential in modulating enzyme inhibition and receptor binding. Its azetidine ring is a privileged structure in medicinal chemistry, often associated with improved metabolic stability and bioavailability. This aligns with current industry focus on small molecule therapeutics and fragment-based drug design, addressing challenges like drug resistance and target selectivity.

From a synthetic perspective, the compound’s CAS No. 2227199-03-1 is frequently searched in databases for patent literature and process optimization studies. Its preparation typically involves stereocontrolled methods such as asymmetric hydrogenation or enzymatic resolution, reflecting advancements in catalytic technologies. These methods are particularly relevant to industries prioritizing cost-effective and scalable production routes.

The growing interest in Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate is also evident in academic circles, where it is studied for its conformational rigidity and hydrogen-bonding capabilities. These properties are essential for designing molecular probes and bioconjugates, which are pivotal in chemical biology and diagnostic imaging. Furthermore, its compatibility with high-throughput screening platforms makes it a candidate for lead compound identification.

In summary, Tert-butyl (3R)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate (CAS No. 2227199-03-1) represents a multifaceted tool for researchers exploring chiral synthesis, pharmaceutical intermediates, and material science. Its relevance to contemporary topics like precision medicine and sustainable manufacturing ensures its continued prominence in scientific discourse. For detailed protocols or commercial inquiries, refer to specialized chemical suppliers or literature databases.